![molecular formula C20H16ClNO6 B2375442 2-(4-Chlorophenyl)-2-oxoethyl 2-(2-methoxyethyl)-1,3-dioxoisoindoline-5-carboxylate CAS No. 868213-54-1](/img/structure/B2375442.png)
2-(4-Chlorophenyl)-2-oxoethyl 2-(2-methoxyethyl)-1,3-dioxoisoindoline-5-carboxylate
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Description
2-(4-Chlorophenyl)-2-oxoethyl 2-(2-methoxyethyl)-1,3-dioxoisoindoline-5-carboxylate is a useful research compound. Its molecular formula is C20H16ClNO6 and its molecular weight is 401.8. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity Research on the synthesis and reactivity of compounds with structural similarities or functional groups akin to "2-(4-Chlorophenyl)-2-oxoethyl 2-(2-methoxyethyl)-1,3-dioxoisoindoline-5-carboxylate" includes the development of novel synthetic pathways and understanding the reactivity of these compounds under different conditions. For instance, studies on the photogeneration and reactivity of aryl cations from aromatic halides demonstrate the potential for creating arylated products through photochemical reactions (Protti, Fagnoni, Mella, & Albini, 2004). Another example is the ab initio crystal structure determination of chain-functionalized pyrroles, highlighting the importance of these compounds as antitumoral agents and their structural characterization using advanced techniques (Silva, López‐Tosco, Tejedor, García‐Tellado, & González-Platas, 2012).
Advanced Oxidation Processes The role of complex organic compounds in advanced oxidation processes for environmental applications is another area of interest. Research on the oxidative degradation of aqueous organic pollutants using the Cr(III)/Cr(VI) redox cycle provides insights into the potential of certain compounds in environmental remediation (Bokare & Choi, 2011).
Properties
IUPAC Name |
[2-(4-chlorophenyl)-2-oxoethyl] 2-(2-methoxyethyl)-1,3-dioxoisoindole-5-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClNO6/c1-27-9-8-22-18(24)15-7-4-13(10-16(15)19(22)25)20(26)28-11-17(23)12-2-5-14(21)6-3-12/h2-7,10H,8-9,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUESNQXERNOFIL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)OCC(=O)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClNO6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.